N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide

• Molecular Formula: C11H11FN4OS
• Molecular Weight: 266.3 g/mol
• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(2H-triazol-4-ylsulfanyl)acetamide
• InChI: InChI=1S/C11H11FN4OS/c1-7-2-3-8(4-9(7)12)14-10(17)6-18-11-5-13-16-15-11/h2-5H,6H2,1H3,(H,14,17)(H,13,15,16)
• InChI Key: AVOSIWIDATUZEA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NNN=C2)F

Description

N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of triazole-based compounds, which have been extensively studied for their diverse pharmacological properties.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been studied for its potential applications in various fields of science. Some of the significant research applications of this compound are as follows:
1. Antimicrobial Activity: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been shown to exhibit significant antimicrobial activity against a broad spectrum of microorganisms. This compound has been studied for its potential use in the development of new antibiotics.
2. Anticancer Activity: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been studied for its potential anticancer activity. This compound has been shown to inhibit the growth of cancer cells and induce cell death in various cancer cell lines.
3. Anti-Inflammatory Activity: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been shown to exhibit significant anti-inflammatory activity. This compound has been studied for its potential use in the treatment of various inflammatory disorders.

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide is not fully understood. However, it is believed that this compound exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been shown to exhibit various biochemical and physiological effects. Some of the significant effects of this compound are as follows:
1. Inhibition of Enzymes: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been shown to inhibit various enzymes, including proteases and kinases.
2. Induction of Cell Death: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been shown to induce cell death in various cancer cell lines.
3. Anti-Inflammatory Effects: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been shown to exhibit significant anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has several advantages and limitations for lab experiments. Some of the significant advantages and limitations are as follows:
Advantages:
1. Broad Spectrum of Activity: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been shown to exhibit a broad spectrum of activity against various microorganisms and cancer cell lines.
2. Low Toxicity: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been shown to have low toxicity, making it a potential candidate for the development of new drugs.
Limitations:
1. Limited Stability: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has limited stability, which can affect its potency and efficacy.
2. Limited Solubility: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has limited solubility in water, which can limit its use in certain applications.

Future Directions

N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has several potential future directions. Some of the significant future directions are as follows:
1. Development of New Antibiotics: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been studied for its potential use in the development of new antibiotics.
2. Development of New Anticancer Agents: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been studied for its potential use in the development of new anticancer agents.
3. Development of New Anti-Inflammatory Agents: N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been studied for its potential use in the development of new anti-inflammatory agents.
Conclusion:
In conclusion, N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been studied for its antimicrobial, anticancer, and anti-inflammatory activities. The mechanism of action of this compound is not fully understood, but it is believed to exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has several advantages and limitations for lab experiments, and its potential future directions include the development of new antibiotics, anticancer agents, and anti-inflammatory agents.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide can be achieved through a multistep process. The first step involves the synthesis of 3-fluoro-4-methylphenylhydrazine, which is then reacted with ethyl bromoacetate to produce 3-fluoro-4-methylphenylacetohydrazide. The final step involves the reaction of 3-fluoro-4-methylphenylacetohydrazide with sodium azide and sulfur to produce N-(3-fluoro-4-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide.